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Compound of Interest

Compound Name: Dimethisoquin

Cat. No.: B184758 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Dimethisoquin hydrochloride, also known as Quinisocaine hydrochloride, is a

potent topical anesthetic.[1][2] Its primary mechanism of action involves the blockage of

voltage-gated sodium channels, which are critical for the initiation and propagation of action

potentials in neurons.[1][3][4] By reversibly binding to these channels, Dimethisoquin
hydrochloride inhibits nerve depolarization, thereby producing a local anesthetic effect.[5] For in

vitro and in vivo research, the preparation of accurate and stable stock solutions is paramount

for obtaining reproducible experimental results. Due to its limited aqueous solubility,

Dimethisoquin hydrochloride is commonly dissolved in organic solvents like Dimethyl

Sulfoxide (DMSO).

This document provides a detailed protocol for the preparation, storage, and application of a

Dimethisoquin hydrochloride stock solution in DMSO.

Compound Data and Storage
All pertinent quantitative data for Dimethisoquin hydrochloride is summarized in the tables

below for easy reference.

Table 1: Chemical Properties of Dimethisoquin Hydrochloride
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Property Value

Synonyms
Quinisocaine hydrochloride,
Dimethisoquin HCl[1][2][6]

CAS Number 2773-92-4[1][2]

Molecular Formula C₁₇H₂₅ClN₂O[1][2][3]

Molecular Weight 308.85 g/mol [2][6]

| Appearance | Solid powder[2] |

Table 2: Solubility and Recommended Storage Conditions

Form
Solvent/Condit
ion

Solubility
Storage
Temperature

Duration

Solid Powder Dry, dark - 0 to 4°C
Short-term
(days to
weeks)[2]

-20°C

Long-term

(months to

years)[2]

Stock Solution
Anhydrous

DMSO
Soluble* 0 to 4°C

Short-term (days

to weeks)[2][7]

-20°C
Long-term

(months)[2][7]

| | | | -80°C | Very long-term (months to years)[8] |

*Note: While specific quantitative solubility data in 100% DMSO is not readily published, the

compound is listed as soluble.[2][7] Some sources indicate slight heating may be required for

complete dissolution.[7] It is recommended to empirically determine the maximum desired

concentration for your specific application, though concentrations of 5-20 mM are typical for

similar research compounds.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution
Objective: To prepare a 10 mM stock solution of Dimethisoquin hydrochloride in anhydrous

DMSO suitable for use in biological assays.

Materials:

Dimethisoquin hydrochloride powder (CAS 2773-92-4)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or amber glass vials with screw caps

Calibrated micropipettes

Vortex mixer

(Optional) Water bath or sonicator

(Optional) 0.22 µm syringe filter compatible with DMSO

Safety Precautions:

Dimethisoquin hydrochloride is harmful if swallowed, in contact with skin, or if inhaled.[3]

Always consult the Safety Data Sheet (SDS) before handling the compound.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.

Procedure:
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Calculation: Determine the mass of Dimethisoquin hydrochloride required to prepare the

desired volume and concentration of the stock solution.

Formula: Mass (mg) = [Desired Concentration (mM)] x [Volume (mL)] x [Molecular Weight

( g/mol )]

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 308.85 g/mol =

3.089 mg

Weighing: Accurately weigh the calculated amount of Dimethisoquin hydrochloride powder

using an analytical balance and carefully transfer it into a sterile microcentrifuge tube or vial.

Dissolution: a. Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the vial

containing the powder. b. Tightly cap the vial and vortex vigorously for 1-2 minutes until the

solid is completely dissolved. c. Visually inspect the solution against a light source to ensure

no particulates are present. If undissolved particles remain, sonicate the vial for 5-10 minutes

or gently warm it in a water bath (37°C) until the solution is clear.[7]

Sterilization (Optional): For cell culture applications requiring strict sterility, the stock solution

can be passed through a 0.22 µm DMSO-compatible syringe filter into a new sterile vial.

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL or 50 µL)

in sterile microcentrifuge tubes. b. Clearly label each aliquot with the compound name,

concentration (10 mM), solvent (DMSO), and preparation date. c. Store the aliquots at -20°C

or -80°C for long-term storage.[2][8]

Application Example: Dilution for Cell-Based Assays
To treat cells in culture, the concentrated DMSO stock solution must be diluted in an aqueous

culture medium. It is critical to ensure the final concentration of DMSO in the culture well is

non-toxic to the cells, typically kept at or below 0.5%.[8]

Procedure:

Thaw a single-use aliquot of the 10 mM Dimethisoquin hydrochloride stock solution at room

temperature.
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Perform serial dilutions of the stock solution in fresh, pre-warmed cell culture medium to

achieve the desired final concentration. It is best practice to add the DMSO-based solution to

the medium and mix immediately to prevent precipitation.[6]

Example for a 10 µM final concentration:

This represents a 1:1000 dilution from the 10 mM stock.

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. The final DMSO

concentration will be 0.1%.

Vehicle Control: Always prepare a vehicle control by adding the same final concentration of

DMSO (without the compound) to the cell culture medium. This allows for the differentiation

of the compound's effects from any effects of the solvent itself.

Mechanism of Action and Workflow Diagrams
Signaling Pathway

Dimethisoquin hydrochloride functions as a local anesthetic by blocking the influx of sodium

ions (Na⁺) through voltage-gated sodium channels in the neuronal cell membrane. This action

prevents the depolarization required to generate and propagate an action potential, thereby

inhibiting pain signaling.[5][9]
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Mechanism of Dimethisoquin hydrochloride on voltage-gated sodium channels.
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Experimental Workflow

The following diagram illustrates the logical flow for preparing a working solution of

Dimethisoquin hydrochloride from the powdered compound.
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1. Calculate Required Mass
(e.g., for 10 mM Stock)

2. Weigh Dimethisoquin HCl Powder

3. Add Anhydrous DMSO

4. Vortex / Sonicate to Dissolve Completely

5. Concentrated Stock Solution (10 mM)

6. (Optional) Sterile Filter
with 0.22 µm DMSO-compatible filter

7. Aliquot into Single-Use Vials

if not filtering

8. Store at -20°C (Long-Term)

9. Thaw One Aliquot for Experiment

10. Dilute in Aqueous Medium
(e.g., Cell Culture Medium)

11. Final Working Solution
(e.g., 10 µM with 0.1% DMSO)

Click to download full resolution via product page

Workflow for preparing Dimethisoquin hydrochloride working solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

